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Compound of Interest

Compound Name: Propargyl-PEG12-OH

Cat. No.: B610215 Get Quote

An In-depth Technical Guide to the Safe Handling of Propargyl-PEG12-OH

This document provides a comprehensive overview of the safety and handling considerations

for Propargyl-PEG12-OH, a heterobifunctional linker molecule commonly used in

bioconjugation and drug development. Due to the absence of a specific Safety Data Sheet

(SDS) for Propargyl-PEG12-OH, this guide is based on the well-documented hazards of the

structurally related and reactive propargyl group, primarily drawing from the safety data of

propargyl alcohol. The polyethylene glycol (PEG) component is generally considered to be of

low toxicity. This guide is intended for researchers, scientists, and professionals in drug

development who may be handling this or similar chemical entities.

Chemical and Physical Properties
The propargyl group in Propargyl-PEG12-OH is the primary determinant of its reactivity and

potential hazards. The following table summarizes the key physical and chemical properties of

propargyl alcohol as a representative compound. These properties should be considered

indicative of the potential hazards associated with the propargyl moiety of Propargyl-PEG12-
OH.
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Property
Value (for Propargyl
Alcohol)

Reference

Molecular Formula C₃H₄O [1]

Molecular Weight 56.06 g/mol [1]

Appearance
Clear, colorless to light straw

liquid
[1][2]

Odor Mild, geranium-like [1]

Flash Point 36 °C (97 °F) [1][2]

Boiling Point 83 °C (181 °F) [3]

Solubility Water soluble [4]

Toxicological Information and Hazard Classification
Propargyl alcohol is classified as a toxic and flammable substance. The primary hazards are

associated with its acute toxicity upon inhalation, ingestion, or skin contact, and its corrosive

effects on tissues.[2][4][5][6] The GHS classification for propargyl alcohol is summarized below

and should be considered when handling Propargyl-PEG12-OH.
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapour

Acute toxicity, Oral 3 H301: Toxic if swallowed

Acute toxicity, Dermal 2, 3
H310/H311: Fatal/Toxic in

contact with skin

Acute toxicity, Inhalation 2, 3
H330/H331: Fatal/Toxic if

inhaled

Skin corrosion/irritation 1B
H314: Causes severe skin

burns and eye damage

Serious eye damage/eye

irritation
1

H318: Causes serious eye

damage

Specific target organ toxicity

(single exposure)
3 (Respiratory)

H335: May cause respiratory

irritation

Specific target organ toxicity

(repeated exposure)
2 (Liver, Kidney)

H373: May cause damage to

organs through prolonged or

repeated exposure

Hazardous to the aquatic

environment, long-term hazard
2

H411: Toxic to aquatic life with

long lasting effects

Data derived from Safety Data Sheets for Propargyl Alcohol.[3][5][6]

Exposure Controls and Personal Protection
Due to the hazardous nature of the propargyl group, strict adherence to safety protocols is

mandatory.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4]
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Facilities must be equipped with an eyewash station and a safety shower.[2]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Ground and bond containers and receiving equipment to prevent static discharge.[5]

Personal Protective Equipment (PPE)
The following diagram illustrates the recommended PPE for handling Propargyl-PEG12-OH.
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Personal Protective Equipment (PPE)

Splash Goggles or Face Shield

Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

Lab Coat or Chemical-Resistant Apron

Use in Fume Hood.
Respirator if ventilation is inadequate.

Researcher

Always Wear

Always Wear

Always Wear

As Needed

Immediate First-Aid Response

Exposure Occurs

Move to Fresh Air.
If not breathing, give artificial respiration.

Inhalation

Immediately flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Skin Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Eye Contact

Do NOT induce vomiting.
Rinse mouth. Give 2-4 cupfuls of milk or water.

Ingestion

Seek Immediate
Medical Attention
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Spill Detected

Evacuate Area

Control Ignition Sources
& Ventilate

Contain Spill
(Use inert absorbent material)

Collect Waste
(Use non-sparking tools)

Dispose of Waste
(Follow regulations)

Decontaminate Area

Spill Secured

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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